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Abstract
Barium chloride dihydrate (BaCl₂·2H₂O) is an inorganic salt with significant applications

across various scientific disciplines, including analytical chemistry, cellular biology, and

materials science. As a readily soluble source of barium ions (Ba²⁺), it serves as an

indispensable reagent for sulfate ion quantification and as a potassium channel blocker in

electrophysiological studies. This technical guide provides an in-depth overview of the

physicochemical properties, key applications, and established experimental protocols involving

barium chloride dihydrate, tailored for researchers, scientists, and professionals in drug

development.

Core Properties and Formula
Barium chloride dihydrate is the hydrated form of barium chloride, consisting of a barium

cation and two chloride anions, complexed with two molecules of water. It presents as a white,

odorless crystalline solid.[1][2] The presence of water of hydration makes it more stable for

storage under standard laboratory conditions compared to its anhydrous form.[2]

Chemical Formula: BaCl₂·2H₂O

IUPAC Name: barium(2+);dichloride;dihydrate[1]

Molecular and Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8817248?utm_src=pdf-interest
https://www.benchchem.com/product/b8817248?utm_src=pdf-body
https://www.benchchem.com/product/b8817248?utm_src=pdf-body
https://www.benchchem.com/product/b8817248?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/1183.BariumChlorideDihydrate-2.pdf
https://allanchem.com/barium-chloride-in-heat-treatment-lab-analysis-uses-specs-safety/
https://allanchem.com/barium-chloride-in-heat-treatment-lab-analysis-uses-specs-safety/
https://prochemonline.com/wp-content/uploads/2021/06/1183.BariumChlorideDihydrate-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative properties of barium chloride dihydrate is presented in

Table 1. This data is essential for accurate preparation of solutions, experimental planning, and

safety assessments.

Property Value

Molecular Weight 244.26 g/mol [1][2]

Appearance White crystalline solid[1]

Density 3.097 g/cm³[3]

Melting Point
~113 °C (loses water of hydration)[4]; 962 °C

(anhydrous)[3]

Boiling Point 1,560 °C (anhydrous)[3]

Solubility in Water
31.2 g/100 mL at 0 °C[3]35.8 g/100 mL at 20

°C[3]59.4 g/100 mL at 100 °C[3]

Solubility in Other Solvents
Soluble in methanol; practically insoluble in

ethanol and acetone.[3]

CAS Number 10326-27-9[2][5][6]

Applications in Research and Development
Barium chloride dihydrate is a versatile reagent with a broad range of applications in

scientific research and industry.

Analytical Chemistry: Its most common use is in the quantitative analysis of sulfate ions.[7][8]

The reaction between barium chloride and soluble sulfates yields a dense, white precipitate

of barium sulfate (BaSO₄), which can be isolated and weighed for gravimetric analysis.[9][10]

Electrophysiology: In drug development and neuroscience, barium ions (Ba²⁺) are widely

used as potent blockers of inward-rectifier potassium channels (Kᵢᵣ).[1] This property allows

researchers to isolate and study the function of other ion channels in cell membranes.

Water Treatment: It is employed in the purification of brine solutions in caustic chlorine plants

by precipitating sulfate impurities.[7][11]
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Materials Science: It serves as a precursor in the synthesis of other barium compounds,

such as pigments and specialty ceramics.[7][11]

Experimental Protocols: Gravimetric Determination
of Sulfate
One of the cornerstone applications of barium chloride dihydrate in the laboratory is the

determination of sulfate concentration in an aqueous sample. The following protocol provides a

detailed methodology for this gravimetric analysis.

Principle
Sulfate ions (SO₄²⁻) in an acidic solution are quantitatively precipitated by the addition of an

excess of barium chloride (BaCl₂) solution, forming sparingly soluble barium sulfate (BaSO₄).

Reaction: Ba²⁺(aq) + SO₄²⁻(aq) → BaSO₄(s)

The precipitate is then filtered, washed to remove impurities, dried or ignited, and weighed. The

mass of the sulfate in the original sample can be calculated from the mass of the BaSO₄

precipitate.

Reagents and Equipment
Barium Chloride Dihydrate (ACS Reagent Grade)

0.05 M Barium Chloride Solution: Dissolve ~12.2 g of BaCl₂·2H₂O in 1 L of deionized water.

Concentrated Hydrochloric Acid (HCl)

Deionized Water

Ashless Filter Paper (e.g., Whatman No. 42)

400 mL Beakers

Glass Stirring Rods

Watch Glasses
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Hot Plate

Drying Oven or Muffle Furnace

Desiccator

Analytical Balance

Detailed Procedure
Sample Preparation: Accurately weigh a suitable amount of the sulfate-containing sample

and dissolve it in approximately 200 mL of deionized water in a 400 mL beaker.

Acidification: Add 0.5 mL of concentrated HCl to the sample solution.[7] This prevents the co-

precipitation of other barium salts like carbonate or phosphate.[12]

Heating: Cover the beaker with a watch glass and heat the solution to near boiling on a hot

plate.[9]

Precipitation: Heat the BaCl₂ solution separately to near boiling. Slowly add a slight excess

of the hot BaCl₂ solution to the hot sample solution while stirring vigorously.[9][12]

Digestion: Keep the solution just below boiling for 1 to 2 hours.[9] This process, known as

digestion, encourages the growth of larger crystals and minimizes co-precipitation.[12]

Filtration: Filter the hot solution through a pre-weighed piece of ashless filter paper.[9]

Quantitatively transfer the precipitate from the beaker to the filter using hot deionized water.

Washing: Wash the precipitate on the filter paper with several small portions of hot deionized

water until the filtrate is free of chloride ions (tested by adding a drop of silver nitrate solution

to the washings).[7]

Drying and Ignition: Carefully transfer the filter paper containing the precipitate to a crucible.

Dry it in an oven before charring the paper and igniting it in a muffle furnace at 800 °C until

the residue is white.[9]

Weighing: Allow the crucible to cool in a desiccator before weighing it on an analytical

balance. Repeat the ignition and weighing steps until a constant mass is achieved.[9]
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Calculation: Calculate the mass and percentage of sulfate in the original sample based on

the final mass of the BaSO₄ precipitate.

Visualized Workflow and Safety Data
Experimental Workflow: Gravimetric Analysis of Sulfate
The following diagram illustrates the logical flow of the experimental protocol described in

Section 3.
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Caption: Workflow for the gravimetric determination of sulfate.
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Toxicity and Safety
Barium chloride dihydrate is highly toxic if ingested or inhaled. The toxicity is due to the

barium ion, which acts as a muscle poison and can lead to severe hypokalemia.[4] Acute

exposure can cause gastrointestinal distress, cardiac arrhythmias, and paralysis.[4]

Hazard Type LD₅₀ (Oral, Rat)
LD₅₀ (Intraperitoneal,
Mouse)

Acute Toxicity 118 mg/kg[6] 51 mg/kg[1]

Handling Precautions:

Always use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid creating dust.

Do not eat, drink, or smoke when using this product.

In case of contact with eyes or skin, flush immediately with copious amounts of water.

If swallowed, seek immediate medical attention. Store in a locked, secure location.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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